Cas no 1169869-08-2 (1H,2H,2aH,3H,4H-azeto[1,2-a]quinoxalin-3-one)

• Product name: 1H,2H,2aH,3H,4H-azeto[1,2-a]quinoxalin-3-one
• CAS No: 1169869-08-2
• MF: C₁₀H₁₀N₂O
• MW: 174.1992
• CID: 1100388
• PubChem ID: 43839726

1H,2H,2aH,3H,4H-azeto[1,2-a]quinoxalin-3-one Chemical and Physical Properties

Names and Identifiers

• 2,2a-dihydro-1H-Azeto[1,2-a]quinoxalin-3(4H)-one
• 1H,2H,2aH,3H,4H-azeto[1,2-a]quinoxalin-3-one
• EN300-126116
• AKOS002682484
• 1169869-08-2
• AKOS016049404
• 1,2,2a,4-tetrahydroazeto[1,2-a]quinoxalin-3-one

• Inchi： InChI=1S/C10H10N2O/c13-10-9-5-6-12(9)8-4-2-1-3-7(8)11-10/h1-4,9H,5-6H2,(H,11,13)
• InChI Key： NPCUJEZPFNNWTL-UHFFFAOYSA-N
• SMILES： C1CN2C1C(=O)NC3=CC=CC=C32

Computed Properties

• Exact Mass: 174.079
• Monoisotopic Mass: 174.079
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 32.3A^2
• XLogP3: 1.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives